Cas no 4211-67-0 (2,4'-Dimethyl-5-tert-butylbenzophenone)

2,4'-Dimethyl-5-tert-butylbenzophenone is a substituted benzophenone derivative characterized by its unique molecular structure, incorporating tert-butyl and methyl functional groups. This compound exhibits enhanced thermal stability and photochemical resistance due to the steric hindrance provided by the tert-butyl group, making it suitable for applications requiring robust performance under harsh conditions. Its tailored structure also contributes to improved solubility in organic solvents, facilitating its use in synthetic chemistry and material science. The compound’s selective substitution pattern allows for precise reactivity in organic transformations, serving as an intermediate in the synthesis of specialty chemicals, UV absorbers, or polymer additives. Its stability and functional versatility make it valuable in research and industrial applications.
2,4'-Dimethyl-5-tert-butylbenzophenone structure
4211-67-0 structure
Product Name:2,4'-Dimethyl-5-tert-butylbenzophenone
CAS No:4211-67-0
MF:C17H18O3
MW:270.323025226593
CID:334039
PubChem ID:24879301
Update Time:2025-10-29

2,4'-Dimethyl-5-tert-butylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • Methanone,[5-(1,1-dimethylethyl)-2,4-dihydroxyphenyl]phenyl-
    • (5-tert-butyl-2,4-dihydroxyphenyl)-phenylmethanone
    • 2,4-dihydroxy-5-tert-butylbenzophenone
    • 5-tert-Butyl-2,4-dihydroxybenzophenone
    • (5-tert-Butyl-2,4-dihydroxyphenyl)(phenyl)methanone
    • FT-0610120
    • DTXSID90369996
    • GS-0596
    • MFCD01861910
    • 4211-67-0
    • (5-(tert-Butyl)-2,4-dihydroxyphenyl)(phenyl)methanone
    • GEO-00617
    • (5-tert-butyl-2,4-dihydroxy-phenyl)-phenyl-methanone
    • W-200364
    • 4-benzoyl-6-tert-butylbenzene-1,3-diol
    • AKOS005254388
    • CHEBI:183893
    • SCHEMBL9419560
    • 2,4-Dihydroxy-5-tert-butylbenzophenone, 97%
    • A825771
    • DB-050849
    • 5-T-Butyl-2,4-dihydroxybenzophenone
    • 2,4'-Dimethyl-5-tert-butylbenzophenone
    • MDL： MFCD01861910
    • Inchi： 1S/C17H18O3/c1-17(2,3)13-9-12(14(18)10-15(13)19)16(20)11-7-5-4-6-8-11/h4-10,18-19H,1-3H3
    • InChI Key： HSYUVRRTSSSDJI-UHFFFAOYSA-N
    • SMILES： OC1=CC(=C(C(C2C=CC=CC=2)=O)C=C1C(C)(C)C)O

Computed Properties

  • Exact Mass: 270.12600
  • Monoisotopic Mass: 270.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 4.8
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.1141 (rough estimate)
  • Melting Point: 145-148 °C (lit.)
  • Boiling Point: 373.44°C (rough estimate)
  • Flash Point: 231.2°C
  • Refractive Index: 1.5490 (estimate)
  • PSA: 57.53000
  • LogP: 3.62630
  • Solubility: Uncertain

2,4'-Dimethyl-5-tert-butylbenzophenone Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,4'-Dimethyl-5-tert-butylbenzophenone Customs Data

  • HS CODE：2914501900
  • Customs Data：

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,4'-Dimethyl-5-tert-butylbenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D481258-25mg
2,4'-Dimethyl-5-tert-butylbenzophenone
 4211-67-0
25mg
 $ 50.00 2022-06-05
TRC
D481258-50mg
2,4'-Dimethyl-5-tert-butylbenzophenone
 4211-67-0
50mg
 $ 65.00 2022-06-05
TRC
D481258-200mg
2,4'-Dimethyl-5-tert-butylbenzophenone
 4211-67-0
200mg
 $ 80.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1585493-1g
2,4-Dihydroxy-5-tert-butylbenzophenone
 4211-67-0 98%
1g
 ￥649.00 2024-05-14
abcr
AB151619-5g
5-tert-Butyl-2,4-dihydroxybenzophenone, 98%; .
 4211-67-0 98%
5g
 €428.50 2025-04-18
A2B Chem LLC
AB60254-1g
2,4-Dihydroxy-5-tert-butylbenzophenone
 4211-67-0 97%
1g
 $232.00 2024-04-20

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